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Compound of Interest

Compound Name: gamma-Hch 13C6

Cat. No.: B1511441

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stable isotope-labeled compound,
gamma-Hexachlorocyclohexane-13C6 (y-HCH 13C6), a critical internal standard for the
analysis of its unlabeled counterpart, lindane. Lindane, the y-isomer of hexachlorocyclohexane,
is a neurotoxic organochlorine pesticide with persistent environmental and biological concerns.
Accurate quantification is paramount for toxicological studies and environmental monitoring.

Core Properties of gamma-HCH 13C6

The use of a 13C-labeled internal standard is crucial for correcting matrix effects and variations
in sample preparation and analysis, thereby ensuring high accuracy and precision in
guantification.

Physicochemical Data

There are some discrepancies across suppliers and databases regarding the precise CAS
number and molecular weight of gamma-HCH 13C6. This is likely due to variations in the
isotopic labeling and the specific batches of the standard. The most commonly cited values are
presented below.
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Property Value Source(s)
CAS Number 222966-66-7, 104215-85-2 [1][21[3]
Molecular Formula 13C6H6Cle [1]
Molecular Weight 296.8 g/mol , 296.79 g/mol [11[3114]

Molecular Weight (with
) 302.82 g/mol [5][6]
Deuterium)

Toxicological Profile and Signaling Pathways of
gamma-HCH (Lindane)

The primary mechanism of neurotoxicity for gamma-HCH is its action as a non-competitive
antagonist of the gamma-aminobutyric acid type A (GABA-A) receptor-chloride channel
complex in the central nervous system.[1] This inhibition of the inhibitory neurotransmitter
GABA leads to hyperexcitability, convulsions, and, at high doses, death.[5]

In addition to its primary mode of action, gamma-HCH has been shown to affect other signaling
pathways, which may contribute to its broader toxicological profile, including potential
carcinogenic and endocrine-disrupting effects. These include:

 Alterations in Calcium Homeostasis: Gamma-HCH can stimulate Ca2* influx through voltage-
gated calcium channels in neuronal cells.[4][6]

 Induction of Oxidative Stress: Exposure to gamma-HCH can lead to the generation of
reactive oxygen species (ROS), resulting in oxidative damage to cellular components.

e Modulation of STAT3 Signaling: Some studies on HCH isomers suggest an activation of the
Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is
implicated in carcinogenesis.[3]

o Dopaminergic System Effects: Following acute exposure and seizures, an increase in
dopamine and its metabolites has been observed.[1]

Signaling Pathway of gamma-HCH Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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